Cas no 2411308-48-8 (N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide)

• Product Name: N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide
• CAS No: 2411308-48-8
• MF: C₁₄H₁₉ClN₂OS
• MW: 298.831461191177
• CID: 5682195
• PubChem ID: 146094403
• Update Time: 2025-06-23

N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• 2411308-48-8
• N-[(4-benzylthiomorpholin-3-yl)methyl]-2-chloroacetamide
• EN300-26582258
• N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide

• Inchi： 1S/C14H19ClN2OS/c15-8-14(18)16-9-13-11-19-7-6-17(13)10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,16,18)
• InChI Key： GXBIHIFUFWOUHZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CSCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 298.0906621g/mol
• Monoisotopic Mass: 298.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide

Introduction to N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide (CAS No. 2411308-48-8)

N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411308-48-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 4-benzylthiomorpholin-3-yl moiety, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The molecular structure of N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide incorporates several key functional groups that are known to influence its pharmacological properties. The presence of a morpholine ring, which is a common pharmacophore in many bioactive molecules, suggests that this compound may possess significant binding affinity to biological targets. Additionally, the 2-chloroacetamide group introduces a polar and hydrophilic region, which can enhance the compound's solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a scaffold for further derivatization and optimization.

In recent years, there has been a growing interest in the development of morpholine-based derivatives due to their diverse biological activities. Morpholine derivatives have been reported to exhibit properties such as antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern in N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide makes it an intriguing candidate for further investigation in these areas. For instance, studies have shown that morpholine-containing compounds can interact with various enzymes and receptors, leading to modulatory effects on cellular processes.

The synthesis of N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-benzylthiomorpholin-3-yl group necessitates careful handling of sulfur-containing reagents and morpholine precursors to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure of this molecule. These synthetic strategies highlight the importance of cutting-edge methodologies in the preparation of structurally complex pharmaceutical intermediates.

The pharmacological evaluation of N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide has revealed several promising activities. Initial in vitro studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The 2-chloroacetamide moiety is particularly noteworthy for its ability to modulate enzyme activity by participating in hydrogen bonding interactions with active site residues. This suggests that N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide could serve as a lead compound for the development of drugs targeting inflammatory diseases.

In addition to its anti-inflammatory potential, N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide has shown promise in preclinical models as a candidate for anticancer therapy. Research indicates that morpholine derivatives can interfere with critical signaling pathways involved in cancer cell proliferation and survival. The unique combination of functional groups in this compound may enable it to selectively target cancer cells while minimizing toxicity to healthy tissues. Further studies are ongoing to elucidate the precise mechanisms by which this molecule exerts its anticancer effects.

The development of novel drug candidates often involves structural optimization to enhance potency, selectivity, and pharmacokinetic properties. N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide serves as an excellent starting point for such optimization efforts. By systematically modifying substituents on the morpholine ring or introducing additional functional groups, researchers can fine-tune the biological activity of this compound. Computational modeling techniques have also been employed to predict how different structural modifications will affect the compound's binding affinity and metabolic stability.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide interacts with target proteins. These simulations provide valuable insights into the binding mode of the compound and help identify key interactions that contribute to its biological activity. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize compounds for further experimental validation.

The future prospects for N-(4-benzylthiomorpholin-3-yl)methyl-2-chloroacetamide are promising, given its unique structural features and demonstrated biological activities. As research continues, this compound may emerge as a lead candidate for the development of novel therapeutic agents targeting inflammation and cancer. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be crucial in realizing this potential. The integration of experimental data with computational predictions will provide a comprehensive understanding of the drug-like properties of this molecule.

In conclusion, N-(4-benzylthiomorpholin-3-ylmethyl)-2-chloroacetamide (CAS No. 2411308488) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for further derivatization and optimization. Ongoing studies are exploring its applications in anti-inflammatory and anticancer therapies, with promising preliminary results. As our understanding of molecular interactions continues to advance, compounds like N-(4-benzylthiomorpholin)-methyl)-2-chloroacetamide will play an increasingly important role in the development of next-generation therapeutics.